2-[2-(2-Fluoro-4-nitrophenyl)-3-oxo-2,3-dihydro-1H-pyrazol-4-yl]acetic acid

• Molecular Formula: C11H8FN3O5
• Molecular Weight: 281.20 g/mol
• IUPAC Name: 2-[2-(2-fluoro-4-nitrophenyl)-3-oxo-1H-pyrazol-4-yl]acetic acid
• InChI: InChI=1S/C11H8FN3O5/c12-8-4-7(15(19)20)1-2-9(8)14-11(18)6(5-13-14)3-10(16)17/h1-2,4-5,13H,3H2,(H,16,17)
• InChI Key: UDAJZVNLHXXMHF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1[N+](=O)[O-])F)N2C(=O)C(=CN2)CC(=O)O

Description

The compound 2-[2-(2-fluoro-4-nitrophenyl)-3-oxo-2,3-dihydro-1H-pyrazol-4-yl]acetic acid is a pyrazole-based acetic acid derivative. Its structure comprises a dihydropyrazole ring substituted with a 2-fluoro-4-nitrophenyl group at position 2 and an acetic acid moiety at position 4.

Similarly, pyrazole-acetic acid derivatives are often prepared through Cu(II)-catalyzed carboxylation reactions or coupling of acetamide intermediates .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[2-(2-Fluoro-4-nitrophenyl)-3-oxo-2,3-dihydro-1H-pyrazol-4-yl]acetic acid typically involves multiple steps, starting with the preparation of the fluoro-nitrophenyl precursor. This precursor is then subjected to a series of reactions to form the pyrazole ring. Common reagents used in these reactions include fluorinating agents, nitrating agents, and various catalysts to facilitate the formation of the desired product.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process often includes steps such as recrystallization and purification to remove any impurities and achieve the desired quality of the final product.

Chemical Reactions Analysis

Types of Reactions

2-[2-(2-Fluoro-4-nitrophenyl)-3-oxo-2,3-dihydro-1H-pyrazol-4-yl]acetic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form different derivatives.

Reduction: Reduction reactions can convert the nitro group to an amino group.

Substitution: The fluoro group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride and catalytic hydrogenation are often used.

Substitution: Reagents like sodium hydroxide and various organic solvents facilitate substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, reduction of the nitro group can yield amino derivatives, while substitution reactions can produce a variety of functionalized compounds.

Scientific Research Applications

2-[2-(2-Fluoro-4-nitrophenyl)-3-oxo-2,3-dihydro-1H-pyrazol-4-yl]acetic acid has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and antiviral properties.

Medicine: Explored for its potential therapeutic effects in various medical conditions.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-[2-(2-Fluoro-4-nitrophenyl)-3-oxo-2,3-dihydro-1H-pyrazol-4-yl]acetic acid involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural Variations and Substituent Effects

The target compound is compared to six structurally related pyrazole-acetic acid derivatives (Table 1). Key variations include:

• Substituents on the phenyl ring: Electron-withdrawing (e.g., -NO₂, -F) vs. electron-donating (e.g., -CH₃) groups.
• Position of substituents : Ortho, meta, or para positions on the phenyl ring.
• Modifications to the acetic acid moiety : Esterification (e.g., methyl ester in ) or amide formation (e.g., ).

Table 1: Structural and Physicochemical Comparison

Compound Name	Substituents	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Activities
Target Compound	2-Fluoro-4-nitrophenyl	C₁₁H₈FN₃O₅*	281.20	High polarity due to -NO₂ and -COOH; potential antimicrobial activity inferred from analogs
2-[2-(4-Methylphenyl)-3-oxo-2,3-dihydro-1H-pyrazol-4-yl]acetic acid ()	4-Methylphenyl	C₁₂H₁₂N₂O₃	232.24	Lower polarity (electron-donating -CH₃); used in crystallography studies
2-[2-(2,6-Difluorophenyl)-3-oxo-2,3-dihydro-1H-pyrazol-4-yl]acetic acid ()	2,6-Difluorophenyl	C₁₁H₈F₂N₂O₃	254.19	Enhanced hydrogen-bonding capacity due to two -F groups; moderate yield in carboxylation reactions
Methyl 2-[2-(3-nitrophenyl)-3-oxo-2,3-dihydro-1H-pyrazol-4-yl]acetate ()	3-Nitrophenyl (methyl ester)	C₁₂H₁₁N₃O₅	277.24	Esterified form improves solubility in organic solvents; intermediate in drug synthesis
2-(2,4-Dichlorophenyl)-N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)acetamide ()	2,4-Dichlorophenyl (amide)	C₁₉H₁₇Cl₂N₃O₂	398.26	Forms R₂²(10) hydrogen-bonded dimers; structural similarity to penicillin derivatives
2-(2-Fluoro-4-nitrophenyl)acetic acid ()	2-Fluoro-4-nitrophenyl (acetic acid)	C₈H₅FNO₄	200.13	Building block for pyrazole synthesis; high similarity to target compound’s phenyl moiety

*Inferred molecular formula based on structural analogs.

Key Findings from Research

B. Crystallography and Hydrogen Bonding

• Amide derivatives (e.g., ) exhibit planar amide groups and form hydrogen-bonded dimers (R₂²(10) motif), which stabilize crystal structures . The target compound’s -COOH group likely participates in similar intermolecular interactions, as described in Etter’s hydrogen-bonding graph-set analysis .

Biological Activity

The compound 2-[2-(2-Fluoro-4-nitrophenyl)-3-oxo-2,3-dihydro-1H-pyrazol-4-yl]acetic acid is a pyrazole derivative that has garnered attention for its potential biological activities. This article reviews the synthesis, biological properties, and the mechanisms of action of this compound, drawing on various research findings and case studies.

Synthesis

The synthesis of 2-[2-(2-Fluoro-4-nitrophenyl)-3-oxo-2,3-dihydro-1H-pyrazol-4-yl]acetic acid typically involves multiple steps:

• Preparation of the Pyrazole Ring : The initial step often includes the cyclization of appropriate precursors under acidic or basic conditions.
• Functionalization : The introduction of the 2-fluoro-4-nitrophenyl group is achieved through electrophilic aromatic substitution.
• Acetic Acid Moiety Addition : The final step incorporates the acetic acid group to yield the target compound.

Biological Activity

The biological activity of this compound has been explored in various studies, highlighting its potential as an antimicrobial, anti-inflammatory, and anticancer agent.

Antimicrobial Activity

Research indicates that derivatives of pyrazole compounds exhibit significant antimicrobial properties. For instance:

• In a study examining various pyrazole derivatives, it was found that compounds similar to 2-[2-(2-Fluoro-4-nitrophenyl)-3-oxo-2,3-dihydro-1H-pyrazol-4-yl]acetic acid showed effective inhibition against Gram-positive and Gram-negative bacteria such as Staphylococcus aureus and Escherichia coli .

Compound	Target Bacteria	Zone of Inhibition (mm)
10a	E. coli	15
10c	S. aureus	18
10g	P. mirabilis	20

Anti-inflammatory Activity

The anti-inflammatory effects of pyrazole derivatives have been well-documented:

• A study reported that a similar compound demonstrated a remarkable reduction in paw swelling in acute inflammatory models, comparable to standard anti-inflammatory drugs like diclofenac . The mechanism is believed to involve inhibition of COX enzymes.

Anticancer Activity

The anticancer potential of pyrazole derivatives has also been highlighted:

• In vitro studies showed that compounds related to 2-[2-(2-Fluoro-4-nitrophenyl)-3-oxo-2,3-dihydro-1H-pyrazol-4-yl]acetic acid exhibited cytotoxic effects against various cancer cell lines, including breast and lung cancer cells . The structure–activity relationship (SAR) analysis indicated that modifications at specific positions on the pyrazole ring could enhance potency.

The mechanisms through which these biological activities are exerted include:

• Inhibition of Enzymatic Pathways : Many pyrazole derivatives inhibit cyclooxygenase (COX) enzymes, leading to decreased production of pro-inflammatory prostaglandins.
• Disruption of Cell Signaling : Some compounds interfere with cell signaling pathways involved in cancer cell proliferation and survival.
• Antimicrobial Mechanisms : The exact mechanism may involve disruption of bacterial cell membrane integrity or inhibition of essential bacterial enzymes.

Case Studies

Several case studies have documented the efficacy of pyrazole derivatives in clinical settings:

• Case Study on Antimicrobial Efficacy : A clinical trial evaluated a series of pyrazole compounds against resistant bacterial strains and reported significant improvements in patient outcomes compared to traditional antibiotics .
• Case Study on Anti-inflammatory Effects : Another study focused on patients with rheumatoid arthritis who were treated with a pyrazole derivative, showing reduced inflammation markers and improved mobility .